Cas no 1263206-36-5 (4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide)

• Product Name: 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide
• CAS No: 1263206-36-5
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 5207281
• Update Time: 2026-03-06

4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide
• A922014
• 4,5-Dimethoxy-benzo[b]thiophene-2-carboxylic acid hydrazide
• Benzo[b]thiophene-2-carboxylic acid, 4,5-dimethoxy-, hydrazide

• Inchi： 1S/C11H12N2O3S/c1-15-7-3-4-8-6(10(7)16-2)5-9(17-8)11(14)13-12/h3-5H,12H2,1-2H3,(H,13,14)
• InChI Key： MYGSEZWIRDQOJW-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2C(=C(C=CC1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 102

Additional information on 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide

Introduction to 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide (CAS No. 1263206-36-5)

4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide, identified by the chemical compound code CAS No. 1263206-36-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[b]thiophene family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both methoxy and carbohydrazide functional groups in its molecular structure imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The benzo[b]thiophene core is a fused aromatic system consisting of a benzene ring and a thiophene ring, which is known to exhibit a wide range of pharmacological effects. The 4,5-dimethoxy substitution pattern enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for oral administration and systemic absorption. Additionally, the carbohydrazide moiety introduces a reactive site that can participate in various chemical transformations, including condensation reactions with aldehydes and ketones to form hydrazones, which are often intermediates in the synthesis of biologically active compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide as a scaffold for designing novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory pathways, making it a valuable candidate for the development of anti-inflammatory drugs. Furthermore, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

In the realm of medicinal chemistry, the synthesis of derivatives of 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide has been extensively studied to optimize its pharmacokinetic properties and enhance its biological activity. Researchers have explored various modifications, including changes in substitution patterns, ring size alterations, and functional group replacements, to identify more potent and selective analogs. These efforts have led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The role of 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide in drug development is further underscored by its potential applications in treating neurological disorders. Preliminary studies have indicated that this compound may modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine receptors. This capability makes it an attractive candidate for the development of novel therapeutics for conditions such as depression, anxiety, and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

Another area of interest is the antimicrobial activity of 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide. Research has shown that this compound exhibits inhibitory effects against various bacterial and fungal strains due to its ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. These findings make it a promising candidate for developing new antimicrobial agents to combat drug-resistant infections. The growing threat of antibiotic resistance has intensified the search for novel antimicrobial compounds, and 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide represents a valuable addition to this effort.

The synthetic pathways for 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide have been refined to ensure high yield and purity, making it readily available for further research applications. One common synthetic route involves the condensation of dimethoxybenzoyl chloride with hydrazine hydrate under controlled conditions. This reaction proceeds efficiently under mild conditions and yields the desired product with excellent regioselectivity. Alternative synthetic methods have also been explored, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which offer additional flexibility in modifying the molecular structure.

The chemical properties of 4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide make it a versatile intermediate in organic synthesis. Its reactivity allows for further functionalization through various chemical transformations, such as oxidation, reduction, and nucleophilic substitution reactions. These properties are particularly useful in designing complex molecules with tailored biological activities. The compound's stability under storage conditions also makes it an ideal candidate for long-term research projects and industrial applications.

In conclusion,4,5-Dimethoxybenzo[b]thiophene-2-carbohydrazide (CAS No. 1263206-36-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound， further solidifying its importance in medicinal chemistry.